Cas no 100037-02-3 (1-Propanone,3-(diethylamino)-1-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-, hydriodide(1:1))

• Product Name: 1-Propanone,3-(diethylamino)-1-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-, hydriodide(1:1)
• CAS No: 100037-02-3
• MF: C₁₆H₂₅IN₄O
• MW: 416.300375699997
• CID: 201223
• PubChem ID: 3063152
• Update Time: 2025-04-19

1-Propanone,3-(diethylamino)-1-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-, hydriodide(1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-(diethylamino)-1-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-, hydriodide(1:1)
• 3-(diethylamino)-1-[4-(4,5-dihydro-1H-imidazol-2-ylamino)phenyl]propan-1-one,hydroiodide
• 1-Propanone, 3-(diethylamino)-1-(4-((4,5-dihydro-1H-imidazol-2-yl)amino)phenyl)-, monohydriodide
• 3-(Diethylamino)-4'-(2-imidazolin-2-ylamino)propiophenone hydriodide
• AC1MI54V
• LS-122850
• Propiophenone, 3-(diethylamino)-4'-(2-imidazolin-2-ylamino)-, monohydriodide
• DTXSID90142882
• 100037-02-3

• Inchi： 1S/C16H24N4O.HI/c1-3-20(4-2)12-9-15(21)13-5-7-14(8-6-13)19-16-17-10-11-18-16;/h5-8H,3-4,9-12H2,1-2H3,(H2,17,18,19);1H
• InChI Key： ZIANONAFXBDXMD-UHFFFAOYSA-N
• SMILES： I.O=C(C1C=CC(=CC=1)NC1=NCCN1)CCN(CC)CC

Computed Properties

• Exact Mass: 416.10705
• Monoisotopic Mass: 416.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Boiling Point: 438.4°C at 760 mmHg
• Flash Point: 218.9°C
• PSA: 56.73
• LogP: 2.80790